Cas no 2639774-24-4 ()

• CAS No: 2639774-24-4
• MF: C₁₂H₈S₂
• MW: 216.321920394897
• CID: 6771748
• PubChem ID: 53638228
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H8S2/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7,13H
• InChI Key： AEFFQTIQIAMISG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C(=CC=CC1=2)S

Computed Properties

• Exact Mass: 216.00674260g/mol
• Monoisotopic Mass: 216.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes